Cas no 83732-64-3 (Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1))

• Product Name: Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1)
• CAS No: 83732-64-3
• MF: C₁₂H₁₄ClN₃O₃S
• MW: 315.775860309601
• CID: 726044
• PubChem ID: 3019240
• Update Time: 2025-04-19

Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1)
• 5-amino-2-(4-aminoanilino)benzenesulfonic acid,hydrochloride
• 5-amino-2-(4-aminoanilino)benzenesulphonic acid monohydrochloride
• SCHEMBL8652689
• 5-Amino-2-(4-aminoanilino)benzenesulfonic acid monohydrochloride
• 5-amino-2-(4-aminoanilino)benzenesulphonic acid mono hydrochloride
• NS00089238
• 83732-64-3
• DTXSID10232592
• EINECS 280-614-5

• Inchi： 1S/C12H13N3O3S.ClH/c13-8-1-4-10(5-2-8)15-11-6-3-9(14)7-12(11)19(16,17)18;/h1-7,15H,13-14H2,(H,16,17,18);1H
• InChI Key： GCHOFEXBADMAAM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=C(C=CC=1NC1C=CC(=CC=1)N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 315.04444
• Monoisotopic Mass: 315.04444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: 585.9°C at 760 mmHg
• Flash Point: 308.1°C